Naphthalene, decahydro-2,3-dimethyl-
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Overview
Description
2,3-Dimethyldecahydronaphthalene is a polycyclic hydrocarbon.
Scientific Research Applications
Atmospheric Degradation Studies Studies have shown that naphthalene and its derivatives, including dimethyl derivatives, are subject to atmospheric degradation. Specifically, these compounds undergo nighttime degradation by gas-phase reactions with nitrate radicals. The rate constants for these reactions have been measured, providing valuable data for understanding the atmospheric behavior of these hydrocarbons (Phousongphouang & Arey, 2002).
Vibrational Spectroscopy and Molecular Structure A detailed study involving FTIR and FT Raman spectroscopy, along with ab-initio HF and DFT calculations, was conducted on 2,3-dimethyl naphthalene. This research provides insights into the molecular and vibrational structure of the compound, shedding light on the effects of methyl group substitution on its molecular properties (Prabhu, Periandy, & Mohan, 2011).
Anaerobic Biodegradation Pathways Research into the anaerobic degradation pathways of polycyclic aromatic hydrocarbons used naphthalene as a model compound. This study identified key intermediate metabolites and suggested a sequential reduction pathway for naphthalene degradation, providing a deeper understanding of the anaerobic biodegradation of such compounds (Zhang, Sullivan, & Young, 2004).
Polymer Synthesis and Properties Research has been conducted on the synthesis and characterization of decahydronaphthalene-containing polyesters. These studies revealed the thermal stability and optical properties of the resulting polymers, providing valuable insights for materials science and engineering (Dennis, Enokida, & Long, 2015).
Chemical and Supramolecular Applications A comprehensive review explored the developments in the field of naphthalene diimides, including their applications in supramolecular chemistry, sensors, and molecular devices. This review highlights the versatility and potential of naphthalene derivatives in various scientific fields (Kobaisi et al., 2016).
Properties
CAS No. |
1008-80-6 |
---|---|
Molecular Formula |
C12H22 |
Molecular Weight |
166.3 g/mol |
IUPAC Name |
2,3-dimethyl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene |
InChI |
InChI=1S/C12H22/c1-9-7-11-5-3-4-6-12(11)8-10(9)2/h9-12H,3-8H2,1-2H3 |
InChI Key |
UBGLIVPMNDOOTE-UHFFFAOYSA-N |
SMILES |
CC1CC2CCCCC2CC1C |
Canonical SMILES |
CC1CC2CCCCC2CC1C |
1008-80-6 | |
Synonyms |
DECAHYDRO-2,3-DIMETHYLNAPHTHALENE |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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